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Compound of Interest

Compound Name: 3-Ethoxy-1,2-propanediol

Cat. No.: B054293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 3-Ethoxy-1,2-propanediol (CAS RN: 1874-62-0), a versatile glycerol derivative.

This document is intended to be a valuable resource for researchers, scientists, and

professionals in drug development and other scientific fields who utilize this compound in their

work.

Core Physical Properties
3-Ethoxy-1,2-propanediol, also known as Glycerol 1-Ethyl Ether, is a colorless, viscous, and

stable hygroscopic liquid.[1][2][3] It is miscible with water, ethanol, and various organic

solvents.[1][2][3] The key physical and chemical characteristics of 3-Ethoxy-1,2-propanediol
are summarized in the table below, providing a clear and concise reference for laboratory and

development applications.
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Property Value Units Conditions

Molecular Formula C5H12O3

Molecular Weight 120.15 g/mol

Density 1.063 g/mL at 25 °C

Boiling Point 222 °C

Flash Point 110 - 113 °C

Refractive Index 1.441 at 20 °C

Solubility

Miscible with water

and ethanol. Slightly

soluble in Chloroform

and Methanol.

Appearance
Colorless to light

yellow, clear liquid/oil

pKa 13.69 ± 0.20 Predicted

Experimental Protocols for Property Determination
The following section outlines the standard experimental methodologies that can be employed

to determine the key physical properties of 3-Ethoxy-1,2-propanediol.

Density Measurement
The density of liquid samples like 3-Ethoxy-1,2-propanediol is accurately determined using a

vibrating tube densimeter.[4] This method is based on measuring the change in the oscillation

frequency of a U-shaped tube when it is filled with the sample. The instrument is first calibrated

using two standards of known density, typically dry air and pure water. The sample is then

introduced into the thermostated measurement cell, and its density is calculated from the

measured oscillation period. For a viscous liquid, it is crucial to ensure the sample is free of air

bubbles before measurement.

Boiling Point Determination
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The boiling point is determined by heating the liquid and observing the temperature at which

the vapor pressure of the liquid equals the external pressure. For a precise measurement, an

ebulliometer is used. The liquid is heated in a flask equipped with a reflux condenser and a

calibrated thermometer or a temperature probe placed in the vapor phase above the liquid

surface. The boiling point is recorded when the temperature stabilizes while the liquid is boiling

steadily.

Flash Point Measurement
The flash point is determined using a closed-cup tester, such as a Pensky-Martens or

Cleveland open-cup apparatus. The sample is heated at a slow, constant rate in a cup. A small

flame is periodically passed over the surface of the liquid. The flash point is the lowest

temperature at which the vapors above the liquid ignite momentarily upon the application of the

ignition source.

Refractive Index Measurement
The refractive index is measured using a refractometer, typically an Abbé refractometer. A small

drop of the liquid is placed on the prism of the instrument. The refractometer measures the

angle at which light is bent as it passes from the prism to the sample. The measurement is

temperature-dependent, so the prism temperature is controlled, usually at 20°C, using a water

bath.

Solubility Assessment
The solubility of 3-Ethoxy-1,2-propanediol in various solvents is determined by the equilibrium

saturation method. A known amount of the solvent is placed in a thermostated vessel, and the

solute (3-Ethoxy-1,2-propanediol) is added in small increments with constant stirring until a

saturated solution is formed, indicated by the presence of undissolved solute. The

concentration of the dissolved solute is then determined by a suitable analytical technique,

such as gas chromatography or by gravimetric analysis after solvent evaporation. For

miscibility determination, visual inspection of the mixture at different compositions is performed.

Experimental Workflow
The logical workflow for the characterization of the physical properties of 3-Ethoxy-1,2-
propanediol is illustrated in the following diagram.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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